Cas no 90925-49-8 ( )

  structure
  structure
Product Name: 
CAS No:90925-49-8
MF:C10H14O2
MW:166.216963291168
CID:995211
PubChem ID:234227
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 2-phenylbutane-2,3-diol
    • DTXSID00283836
    • NSC-33709
    • NSC33709
    • 90925-49-8
    •  
    • Inchi: 1S/C10H14O2/c1-8(11)10(2,12)9-6-4-3-5-7-9/h3-8,11-12H,1-2H3
    • InChI Key: ZVFOERMFRFPDRR-UHFFFAOYSA-N
    • SMILES: OC(C)(C1C=CC=CC=1)C(C)O

Computed Properties

  • Exact Mass: 166.099
  • Monoisotopic Mass: 166.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.097
  • Boiling Point: 305.3°C at 760 mmHg
  • Flash Point: 147.2°C
  • Refractive Index: 1.541
  • PSA: 40.46000
  • LogP: 1.27490
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